Cas no 112913-98-1 (2-(chloromethyl)-4-phenylmorpholine)

• Product Name: 2-(chloromethyl)-4-phenylmorpholine
• CAS No: 112913-98-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD24459746
• CID: 4572319
• PubChem ID: 19848601
• Update Time: 2025-06-08

2-(chloromethyl)-4-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-4-phenylmorpholine

• MDL： MFCD24459746
• Inchi： 1S/C11H14ClNO/c12-8-11-9-13(6-7-14-11)10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： RUKGENFOLCBVLY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CCOC(CCl)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(chloromethyl)-4-phenylmorpholine

Introduction to 2-(chloromethyl)-4-phenylmorpholine (CAS No. 112913-98-1)

2-(chloromethyl)-4-phenylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 112913-98-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in drug development. The compound combines a morpholine core with a chloromethyl substituent, making it a versatile intermediate for synthesizing various pharmacologically active molecules.

The morpholine scaffold is a privileged structure in medicinal chemistry, known for its ability to enhance bioavailability and metabolic stability. Its incorporation into drug candidates often improves solubility and binding affinity to biological targets. In the case of 2-(chloromethyl)-4-phenylmorpholine, the presence of the chloromethyl group introduces reactivity that can be exploited in further derivatization, enabling the construction of more complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of functionalized morpholine derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at the 4-phenyl position can fine-tune pharmacokinetic properties, making this moiety particularly valuable for designing next-generation therapeutics. The compound’s dual functionality—combining both an aromatic ring and an electrophilic center—makes it a promising candidate for exploring novel pharmacological interactions.

One of the most compelling aspects of 2-(chloromethyl)-4-phenylmorpholine is its role as a key intermediate in synthesizing bioactive molecules. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes involved in inflammatory pathways, such as COX-2 and PDE4. The chloromethyl group serves as a handle for further chemical transformations, including nucleophilic addition reactions that can introduce diverse functional groups, thereby expanding the chemical space for drug design.

Moreover, computational studies have suggested that the 4-phenylmorpholine core can adopt multiple conformations, which may contribute to its binding affinity and selectivity. Molecular dynamics simulations have revealed that this compound can interact with biological targets through both hydrophobic and hydrogen bonding interactions, providing insights into its potential mechanism of action. These findings underscore the importance of structural optimization in enhancing drug efficacy.

In clinical research, derivatives of 2-(chloromethyl)-4-phenylmorpholine have been investigated for their potential in treating neurological disorders. Preliminary studies indicate that certain analogs exhibit neuroprotective properties by modulating neurotransmitter release and receptor activity. The phenyl substituent appears to play a critical role in these effects, likely by influencing receptor binding affinity and downstream signaling pathways.

The synthesis of 2-(chloromethyl)-4-phenylmorpholine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-bromophenol and morpholine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for translating laboratory discoveries into viable therapeutic candidates.

From a regulatory perspective, compounds like 2-(chloromethyl)-4-phenylmorpholine must undergo rigorous safety and efficacy testing before entering clinical trials. Good Manufacturing Practices (GMP) ensure that synthetic intermediates meet high-quality standards, minimizing batch-to-batch variability. Collaborative efforts between academia and industry have streamlined these processes, accelerating the pace of drug development.

The future prospects of 2-(chloromethyl)-4-phenylmorpholine are promising, with ongoing research exploring its applications in oncology and anti-infective therapies. Innovations in combinatorial chemistry and high-throughput screening are expected to uncover new derivatives with enhanced therapeutic profiles. As our understanding of biological systems evolves, so too will the ways in which this versatile compound contributes to medical science.